Cas no 1732-29-2 (1-Pyrenol, 8-nitro-)

• Product Name: 1-Pyrenol, 8-nitro-
• CAS No: 1732-29-2
• MF: C₁₆H₉NO₃
• MW: 263.247564077377
• CID: 140150
• PubChem ID: 105022
• Update Time: 2025-04-19

1-Pyrenol, 8-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenol, 8-nitro-
• 1-nitropyrene-8-ol
• 8-Nitro-1-pyrenol
• 8-nitropyren-1-ol
• 1-NITRO-8-HYDROXYPYRENE
• 1-NITROPYREN-8-OL
• 8-HYDROXY-1-NITROPYRENE
• 8-Nitropyrene-1-ol
• BRN 5060923
• 1-Hydroxy-8-nitropyrene
• Pyren-8-ol, 1-nitro-
• CHEMBL167525
• starbld0008460
• MDS2X4RYM5
• SCHEMBL4539666
• DTXSID60169546
• 1732-29-2
• CCRIS 3454
• NS00115994

• Inchi： 1S/C16H9NO3/c18-14-8-4-10-2-1-9-3-7-13(17(19)20)11-5-6-12(14)16(10)15(9)11/h1-8,18H
• InChI Key： RHXGKMNLLUKFLG-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC3=CC=C(C4=CC=C1C2=C43)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.05827
• Monoisotopic Mass: 263.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.528
• Boiling Point: 509.7°Cat760mmHg
• Flash Point: 218.3°C
• Refractive Index: 1.912
• PSA: 63.37